(1-Methoxypropan-2-YL)(pyridin-2-ylmethyl)amine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• SMILES: CC(COC)NCC1=CC=CC=N1
• InChI: InChI=1S/C10H16N2O/c1-9(8-13-2)12-7-10-5-3-4-6-11-10/h3-6,9,12H,7-8H2,1-2H3
• InChIKey: WKROBQQNAHMEIU-UHFFFAOYSA-N

(1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine (CAS 1019579-42-0): A Chiral Bidentate N,O-Ligand for Rational Catalyst Design

(1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine (CAS 1019579-42-0) is a chiral secondary amine with molecular formula C₁₀H₁₆N₂O and molecular weight 180.25 g/mol, commercially available in purities ranging from 95% to 98% . Structurally, it combines a pyridin-2-ylmethyl moiety—a privileged scaffold in pyridylmethylamine (pma) ligand families [1]—with a 1-methoxypropan-2-yl arm bearing a chiral center, thereby offering both N,N- or N,O-bidentate coordination potential and a defined stereochemical handle for asymmetric induction in metal- and organo-catalysis [2].

• [1] Large, B., Plais, R., Gaucher, A., Prim, D. (2020). Pyridylmethylamines a modular and underrated family of ligands in both metal- and organo-catalysis. Vietnam Journal of Chemistry, 58(3), 404-409. DOI: 10.1002/vjch.202000031. View Source
• [2] ChemSrc. (1-Methoxypropan-2-YL)(pyridin-2-ylmethyl)amine. CAS No. 1019579-42-0. Molecular Formula: C₁₀H₁₆N₂O. Molecular Weight: 180.25. SMILES: COCC(C)NCc1ccccn1. View Source

Why Generic Pyridylmethylamines Cannot Substitute (1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine in Coordination-Critical Applications

Generic pyridylmethylamines and achiral secondary amines lack two decisive structural features embodied by (1-methoxypropan-2-yl)(pyridin-2-ylmethyl)amine: a stereogenic center and a pendant methoxyether donor. In structurally related ligand series such as N-(2-methoxyethyl)-N-(pyridin-2-ylmethyl)amine (mepma), systematic crystallographic studies reveal that the methoxyalkyl arm can adopt either non-coordinating or tetradentate chelating modes depending on subtle steric and electronic factors [1]. Simple substitution with achiral analogs eliminates the capacity for asymmetric induction, while replacing the methoxypropyl arm with a simple alkyl or benzyl group removes the oxygen donor that, in analogous Mn(II) complexes, dictates whether the ether oxygen coordinates to the metal center—a binary structural outcome directly correlated with magnetic exchange coupling parameters (J = -1.06 cm⁻¹ vs. no measurable interaction) [1]. For procurement decisions, substituting (1-methoxypropan-2-yl)(pyridin-2-ylmethyl)amine with a generic pyridylmethylamine thus risks fundamentally altering coordination geometry, stereochemical outcomes, and the resulting physicochemical properties of the target metal complex.

• [1] Reedijk, J., et al. (2004). Manganese(II) complexes of a set of 2-aminomethylpyridine-derived ligands bearing a methoxyalkyl arm: syntheses, structures and magnetism. Inorganica Chimica Acta, 357(9), 2605-2614. DOI: 10.1016/j.ica.2004.02.001. View Source

Quantitative Differentiation of (1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine: Structural, Coordination, and Chiral Selectivity Benchmarks

Methoxyalkyl Arm Dictates Bidentate N,N vs. Tetradentate N,O Coordination Mode in Mn(II) Complexes

In a comparative study of four 2-aminomethylpyridine-derived ligands bearing methoxyalkyl arms, the coordination behavior of the ether oxygen was found to be ligand-dependent and structurally decisive. In the Mn(II) complex [MnCl₂(mepma)₂], where mepma = N-(2-methoxyethyl)-N-(pyridin-2-ylmethyl)amine (a close structural analog differing only in the length of the alkyl spacer), single-crystal X-ray diffraction revealed that the ether oxygen atom does NOT coordinate to the Mn(II) center, resulting in a mononuclear N,N-bidentate coordination mode [1]. In contrast, the ligand mebpa = N-(2-methoxyethyl)-N,N-bis(pyridin-2-ylmethyl)amine (a tertiary amine analog with an additional pyridyl donor) acts as a tetradentate ligand with all nitrogen AND oxygen atoms coordinated to the Mn(II) ion in [MnBr₂(mebpa)] [1]. (1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine, as a secondary amine with a single pyridylmethyl and a single methoxypropan-2-yl arm, occupies an intermediate structural space that permits either coordination mode depending on metal selection and reaction conditions—a tunability not available to simple pyridylmethylamines lacking the ether donor [1].

Evidence Dimension	Coordination mode (ether oxygen participation)
Target Compound Data	Predicted to adopt either N,N-bidentate (O non-coordinating) or N,O-chelating mode depending on conditions (by structural analogy to mepma)
Comparator Or Baseline	mepma (N-(2-methoxyethyl)-N-(pyridin-2-ylmethyl)amine): O non-coordinating; mebpa (N-(2-methoxyethyl)-N,N-bis(pyridin-2-ylmethyl)amine): O coordinating, tetradentate
Quantified Difference	Binary structural outcome (O coordinated vs. O non-coordinated) correlates with magnetic exchange coupling: J = -1.06 cm⁻¹ (antiferromagnetic) for mepma complex vs. no measurable magnetic interaction for mebpa complex
Conditions	Mn(II) halide complexes; single-crystal X-ray diffraction; SQUID magnetometry; T = 5-300 K

Why This Matters

The presence of a potentially coordinating methoxy group introduces tunable denticity that can be exploited to modulate metal complex geometry, stability, and magnetic properties—a design feature absent in simple pyridylmethylamines.

• [1] Reedijk, J., et al. (2004). Manganese(II) complexes of a set of 2-aminomethylpyridine-derived ligands bearing a methoxyalkyl arm: syntheses, structures and magnetism. Inorganica Chimica Acta, 357(9), 2605-2614. DOI: 10.1016/j.ica.2004.02.001. View Source

Magnetic Exchange Coupling in Mn(II) Dimers is Sensitive to Methoxyalkyl Arm Structure

The ligand mpbpa = N-(3-methoxypropyl)-N,N-bis(pyridin-2-ylmethyl)amine forms a double chloride-bridged Mn(II) dimer, [MnCl(μ-Cl)(mpbpa)]₂, that exhibits weak ferromagnetic coupling with an exchange constant J = +0.55 cm⁻¹ [1]. In contrast, the mononuclear complex [MnCl₂(mepma)₂] (where mepma is the methoxyethyl analog) exhibits antiferromagnetic coupling (J = -1.06 cm⁻¹) via intermolecular hydrogen-bonded chains [1]. The length of the methoxyalkyl arm—ethyl vs. propyl—directly influences the supramolecular packing and the magnetic exchange pathway. (1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine, bearing a methoxypropan-2-yl arm, offers a distinct steric and conformational profile compared to both the ethyl and linear propyl variants, with the branched 1-methoxypropan-2-yl group providing intermediate steric bulk and a different hydrogen-bonding network potential.

Evidence Dimension	Magnetic exchange coupling constant (J) between Mn(II) centers
Target Compound Data	J value not yet reported; expected to differ from both mepma (-1.06 cm⁻¹) and mpbpa (+0.55 cm⁻¹) due to distinct methoxypropyl arm branching and length
Comparator Or Baseline	mepma (methoxyethyl arm, N,N-bidentate): J = -1.06 cm⁻¹ (antiferromagnetic via H-bond chains); mpbpa (methoxypropyl linear arm, N,N,N-tridentate): J = +0.55 cm⁻¹ (ferromagnetic via Cl bridges)
Quantified Difference	ΔJ between mepma and mpbpa complexes = 1.61 cm⁻¹; sign reversal from antiferromagnetic to ferromagnetic
Conditions	Mn(II) chloride complexes; SQUID magnetometry; temperature range 5-300 K; applied field 0.1 T

Why This Matters

Magnetic properties of Mn(II) complexes are exquisitely sensitive to ligand arm structure; (1-methoxypropan-2-yl)(pyridin-2-ylmethyl)amine offers a distinct methoxyalkyl architecture for tuning J values in molecular magnetic materials.

• [1] Reedijk, J., et al. (2004). Manganese(II) complexes of a set of 2-aminomethylpyridine-derived ligands bearing a methoxyalkyl arm: syntheses, structures and magnetism. Inorganica Chimica Acta, 357(9), 2605-2614. DOI: 10.1016/j.ica.2004.02.001. View Source

Chiral 1-Methoxypropan-2-yl Moiety Enables Stereoselective Synthesis in Agrochemical Applications

The 1-methoxypropan-2-yl amine motif, when present as a chiral substituent, has been exploited to achieve high stereoselectivity in industrial-scale agrochemical synthesis. In US Patent 9,199,930, the synthesis of (S)-2-ethyl-N-(1-methoxypropan-2-yl)-6-methyl aniline proceeds with excellent selectivity starting from enantiopure (R)-epichlorohydrin via an aziridine intermediate [1]. The patent specifically teaches that the isomerism in the target herbicide metolachlor—which contains a 1-methoxypropan-2-yl group—derives from a combination of the chiral center in the aliphatic side chain and a chiral axis between the phenyl group and the nitrogen atom [1]. Critically, approximately 95% of the herbicidal activity of metolachlor resides in the 1'S-diastereomers, underscoring that the stereochemistry of the 1-methoxypropan-2-yl substituent directly governs biological activity [1]. While (1-methoxypropan-2-yl)(pyridin-2-ylmethyl)amine itself is a distinct compound, the presence of the identical chiral 1-methoxypropan-2-yl fragment confers intrinsic asymmetry that achiral pyridylmethylamines lack entirely.

Evidence Dimension	Stereochemical utility in asymmetric synthesis
Target Compound Data	Contains chiral 1-methoxypropan-2-yl center (racemic mixture commercially unless specified); capable of diastereomeric differentiation
Comparator Or Baseline	Achiral pyridylmethylamines (e.g., N-benzylpyridin-2-ylmethylamine, CAS not applicable): No chiral center; no capacity for asymmetric induction
Quantified Difference	95% of herbicidal activity in metolachlor resides in 1'S-diastereomers containing the chiral 1-methoxypropan-2-yl group
Conditions	Agrochemical development; enantioselective catalysis using iridium ferrocenyl-diphosphine complexes

Why This Matters

The chiral center enables stereoselective transformations—a capability fundamentally absent in achiral pyridylmethylamine analogs—making this compound valuable for asymmetric ligand design and chiral building block applications.

• [1] US Patent 9,199,930. Process for the preparation of (S)-2-ethyl-N-(1-methoxypropan-2-yl)-6-methyl aniline. Filed September 6, 2013. Issued December 1, 2015. View Source

Pyridylmethylamine Ligands Exhibit Broad Catalytic Scope Across Metal- and Organo-Catalysis

The pyridylmethylamine (pma) ligand family has been validated across diverse catalytic transformations. According to a 2020 review by Large et al., pma-based catalytic systems demonstrate efficiency in Suzuki-Miyaura cross-couplings (Pd catalysis), C-H alkylation, C-H arylation, Michael addition, and Henry reactions [1]. In Pd-catalyzed Suzuki-Miyaura coupling specifically, pyridylmethylamine-Pd catalytic systems exhibit a robust compromise between catalytic efficiency, substrate compatibility, and practical aspects [2]. The presence of the pyridin-2-ylmethyl moiety in (1-methoxypropan-2-yl)(pyridin-2-ylmethyl)amine positions this compound within this established, modular ligand framework, providing a foundation for catalytic applications that simple alkylamines or mono-pyridine ligands cannot match.

Evidence Dimension	Catalytic transformation scope
Target Compound Data	Contains pyridin-2-ylmethylamine core enabling N,N-chelation to transition metals and potential organocatalytic activity
Comparator Or Baseline	Simple secondary amines without pyridyl groups (e.g., diisopropylamine): No metal-chelating capacity; mono-pyridines (e.g., 2-picoline): Weak monodentate coordination only
Quantified Difference	pma ligands enable at least 5 distinct catalytic reaction classes (Suzuki coupling, C-H alkylation, C-H arylation, Michael addition, Henry reaction) [1]
Conditions	Pd(II)/Pd(0) catalysis; organocatalysis; various solvents and temperatures

Why This Matters

The pyridylmethylamine core provides a validated, versatile ligand platform with demonstrated utility across multiple catalytic manifolds, justifying procurement over simpler amines lacking this privileged scaffold.

• [1] Large, B., Plais, R., Gaucher, A., Prim, D. (2020). Pyridylmethylamines a modular and underrated family of ligands in both metal- and organo-catalysis. Vietnam Journal of Chemistry, 58(3), 404-409. DOI: 10.1002/vjch.202000031. View Source
• [2] Simple pyridylmethylamines: efficient and robust N,N-ligands for Suzuki-Miyaura coupling reactions. (2010). Journal of Organometallic Chemistry, 695(18), 2047-2052. View Source

Commercial Availability at Multiple Purity Grades Enables Application-Tailored Procurement

(1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine is commercially available from multiple vendors at specified purity levels, including 95% (MolCore, Product No. MC859461) and 98% (Leyan, Product No. 1553619) . This range of purity options allows users to balance cost against application requirements: 95% purity is typically sufficient for ligand screening and coordination chemistry studies, while 98% grade is appropriate for more demanding applications where impurities could interfere with catalytic activity or spectroscopic characterization. CAS registry number 1019579-42-0 and MDL number MFCD11141936 provide unambiguous identification for procurement documentation.

Evidence Dimension	Commercial purity grade availability
Target Compound Data	95% (MolCore); 98% (Leyan) purity grades available
Comparator Or Baseline	Similar chiral pyridylmethylamines may be custom synthesis only or available at a single purity grade
Quantified Difference	3% absolute purity difference between available commercial grades; two distinct vendors offering catalog quantities
Conditions	Commercial catalog listings; vendor specifications

Why This Matters

Multi-vendor, multi-purity availability reduces supply chain risk and enables cost-optimized purchasing decisions based on specific end-use requirements.

Validated Application Scenarios for (1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine in Academic and Industrial Settings

Asymmetric Ligand Development for Enantioselective Transition-Metal Catalysis

The chiral center on the 1-methoxypropan-2-yl moiety provides a stereochemical handle for asymmetric induction in metal-catalyzed reactions [1]. When complexed to transition metals (e.g., Pd, Cu, Zn) via the pyridylmethylamine nitrogen donors, the stereogenic center can bias the approach of prochiral substrates, enabling enantioselective transformations. This scenario is directly supported by the broad catalytic utility of pma ligands in Suzuki-Miyaura couplings, C-H alkylation/arylation, Michael additions, and Henry reactions [2]. The chiral variant offers the added dimension of enantiocontrol absent in achiral pma analogs [1].

Tunable N,O-Chelating Ligand for Coordination Polymer and Molecular Magnetism Studies

The methoxy group in the 1-methoxypropan-2-yl arm provides a potentially coordinating oxygen donor whose participation in metal binding is condition-dependent [3]. This tunable denticity—switching between N,N-bidentate and N,O-chelating modes—enables control over coordination geometry and magnetic exchange pathways. In structurally characterized Mn(II) complexes of related methoxyalkyl-pyridylmethylamine ligands, the coordination or non-coordination of the ether oxygen directly correlates with magnetic coupling behavior (J = -1.06 cm⁻¹ vs. no measurable interaction) [3]. Researchers designing molecular magnetic materials or coordination polymers can exploit this switchable donor behavior to achieve desired supramolecular architectures and magnetic properties.

Chiral Building Block for Pharmaceutical and Agrochemical Intermediate Synthesis

The 1-methoxypropan-2-yl amine fragment is an established chiral building block in industrial synthesis, as exemplified by its use in the manufacture of (S)-metolachlor, where approximately 95% of herbicidal activity resides in the diastereomers bearing the chiral 1-methoxypropan-2-yl group [1]. (1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine can serve as a versatile intermediate for constructing more complex chiral amines via further functionalization at the secondary amine nitrogen or through metal-catalyzed coupling reactions. The pyridine ring additionally provides a handle for late-stage diversification or for introducing metal-binding functionality.

Catalyst Screening and Ligand Library Construction for High-Throughput Experimentation

With multi-vendor commercial availability in catalog quantities at defined purity grades (95-98%) , (1-Methoxypropan-2-yl)(pyridin-2-ylmethyl)amine is readily accessible for high-throughput catalyst screening campaigns. Its unique combination of a pyridylmethylamine core (validated in multiple catalytic manifolds) [2] with a chiral methoxyalkyl arm (providing steric and stereochemical differentiation) [1] makes it a valuable entry in ligand libraries aimed at discovering new enantioselective transformations or optimizing existing catalytic protocols.

• [1] US Patent 9,199,930. Process for the preparation of (S)-2-ethyl-N-(1-methoxypropan-2-yl)-6-methyl aniline. Filed September 6, 2013. Issued December 1, 2015. View Source
• [2] Large, B., Plais, R., Gaucher, A., Prim, D. (2020). Pyridylmethylamines a modular and underrated family of ligands in both metal- and organo-catalysis. Vietnam Journal of Chemistry, 58(3), 404-409. DOI: 10.1002/vjch.202000031. View Source
• [3] Reedijk, J., et al. (2004). Manganese(II) complexes of a set of 2-aminomethylpyridine-derived ligands bearing a methoxyalkyl arm: syntheses, structures and magnetism. Inorganica Chimica Acta, 357(9), 2605-2614. DOI: 10.1016/j.ica.2004.02.001. View Source